Cobalt dipalmitate

Specification

• CAS No.: 14582-18-4
• Molecular Formula: C16H31CoO2+
• Molecular Weight: 314.35 g/mol
• IUPAC Name: cobalt(2+);hexadecanoate
• Standard InChI: InChI=1S/C16H32O2.Co/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h2-15H2,1H3,(H,17,18);/q;+2/p-1
• Standard InChI Key: MXOPZYMTIDUJHL-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCCCCCC(=O)[O-].[Co+2]
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCC(=O)[O-].[Co+2]

Introduction

Chemical Identity and Structure

Cobalt dipalmitate, also known as cobalt(II) palmitate or bis(palmitoyloxy)cobalt, is a metal soap formed by the coordination of cobalt(II) ions with two palmitate (hexadecanoate) anions. The compound features a central cobalt atom bonded to oxygen atoms from the carboxylate groups of palmitic acid chains.

Nomenclature and Identifiers

The compound is registered under various names in chemical databases and literature. Table 1 summarizes the key identifiers associated with cobalt dipalmitate.
Table 1: Chemical Identifiers of Cobalt Dipalmitate

Parameter	Value
IUPAC Name	Cobalt;hexadecanoic acid
Synonyms	Cobalt palmitate, Bis(palmitoyloxy)cobalt, Cobalt(II) palmitate, Hexadecanoic acid, cobalt(2+) salt (2:1)
CAS Registry Number	14582-18-4
Molecular Formula	C₃₂H₆₄CoO₄
InChI	InChI=1S/2C16H32O2.Co/c21-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h22-15H2,1H3,(H,17,18);
InChIKey	IXDFLLAPPDPZLU-UHFFFAOYSA-N
SMILES	CCCCCCCCCCCCCCCC(=O)O.CCCCCCCCCCCCCCCC(=O)O.[Co]

Structural Features

The molecular structure of cobalt dipalmitate consists of a central cobalt(II) ion coordinated with two palmitate ligands. The palmitate chains (C₁₆H₃₁COO⁻) extend outward from the metal center, creating a hydrophobic region that contributes to the compound's solubility properties and applications. The coordination geometry around the cobalt ion is typically octahedral, with the metal capable of forming six bonds. This structural arrangement is critical for its function as a catalyst in various chemical reactions.

Physical Properties

Cobalt dipalmitate exhibits distinctive physical properties that make it suitable for various industrial applications. These properties are summarized in Table 2.
Table 2: Physical Properties of Cobalt Dipalmitate

Property	Value	Reference
Appearance	Pale blue or greenish powder
Molecular Weight	571.8 g/mol
Physical State	Solid at room temperature
Solubility	Insoluble in water, soluble in organic solvents
Thermal Stability	High thermal stability (250-300°C)
Density	Not specified in literature	-
Melting Point	Not precisely determined	-
The compound's color, a characteristic pale blue or greenish hue, is typical of cobalt(II) complexes and results from d-d electronic transitions in the cobalt ion. This color can vary slightly depending on the precise coordination environment and crystal structure.

Synthesis and Preparation Methods

The synthesis of cobalt dipalmitate involves the reaction between cobalt salts and palmitic acid (hexadecanoic acid), typically in the presence of a basic medium. The general synthetic approach is outlined below.

Standard Synthesis Procedure

The typical synthesis of cobalt dipalmitate involves the following steps:

• Dissolution of palmitic acid in an appropriate solvent

• Addition of a basic agent to deprotonate the acid

• Reaction with cobalt salts (often cobalt chloride or sulfate)

• Precipitation of the cobalt dipalmitate complex

• Purification by filtration, washing, and drying
  The reaction can be represented by the following chemical equation:
  2C₁₆H₃₂O₂ + CoCl₂ → Co(C₁₆H₃₁O₂)₂ + 2HCl

Advanced Synthetic Approaches

Recent research has focused on developing micro-nano scale preparations of cobalt dipalmitate with enhanced properties. These methods often involve careful control of reaction conditions, including temperature, pH, and reaction time, to optimize yield and purity. Such approaches have yielded cobalt palmitate complexes with specific particle sizes and morphologies that may enhance their functional properties in various applications.

Spectroscopic Characterization

Cobalt dipalmitate has been characterized using various spectroscopic and analytical techniques that provide insights into its structural and chemical properties.

IR Spectroscopy

Infrared spectroscopy is a key technique for confirming the formation of cobalt dipalmitate. The spectrum typically shows:

• Characteristic bands for the COO⁻ stretching vibrations

• A shift in the carboxylate stretching frequencies compared to free palmitic acid

• Evidence of metal-oxygen (M-O) bond formation
  These spectral features confirm the coordination of palmitate ligands to the cobalt center and are essential for structural verification.

UV-Visible Spectroscopy

UV-Visible spectroscopy reveals characteristic absorption bands for cobalt dipalmitate, with shifts in absorbance compared to uncoordinated palmitic acid. These spectral features are useful for both identification and quantification of the compound.

Applications and Industrial Uses

Cobalt dipalmitate finds applications across several industrial sectors due to its unique chemical and physical properties.

Catalytic Applications

One of the most significant uses of cobalt dipalmitate is as a catalyst. The compound can:

• Act as a drying agent in paints and coatings by catalyzing the oxidation of drying oils

• Facilitate polymerization reactions

• Promote specific organic transformations in chemical synthesis
  The catalytic activity stems from the ability of cobalt to cycle between different oxidation states (primarily Co²⁺ and Co³⁺) during reaction processes.

Industrial Applications

Beyond catalysis, cobalt dipalmitate serves various industrial functions:

• As a lubricant in mechanical systems

• As a stabilizer in plastics and rubber formulations

• As a surfactant in specialized applications

• In the production of ceramics

• As a release agent in mold-making processes
  These applications leverage the compound's thermal stability, coordination chemistry, and surfactant properties.

Biological and Antimicrobial Properties

Recent research has revealed significant biological activities associated with cobalt dipalmitate, particularly its antimicrobial properties.

Current Research and Future Perspectives

Research on cobalt dipalmitate continues to evolve, with several promising directions emerging in recent studies.

Advanced Materials Development

Current research explores the use of cobalt dipalmitate in the development of advanced materials, including:

• Nanostructured catalysts with enhanced activity

• Functional coatings with specific properties

• Novel composite materials with unique characteristics
  These applications leverage the compound's structural features and chemical reactivity.

Sustainable Applications

With increasing focus on sustainability, research is also examining more environmentally friendly synthesis methods for cobalt dipalmitate and its applications in green chemistry processes. This includes exploring its potential role in biodegradable materials and environmentally benign catalytic systems.